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Compound of Interest

Compound Name:
2-(2-Hydroxy-1-

oxopropoxy)propionic acid

Cat. No.: B1198817 Get Quote

CAS Number: 617-57-2

This technical guide provides a comprehensive overview of the chemical and physical

properties, safety information, and potential biological relevance of 2-(2-Hydroxy-1-
oxopropoxy)propionic acid. Due to the limited availability of detailed experimental data for

this specific compound in publicly accessible literature, this guide also draws upon data from

structurally related compounds to provide a broader context for researchers, scientists, and

drug development professionals.

Chemical and Physical Properties
2-(2-Hydroxy-1-oxopropoxy)propionic acid, a derivative of propionic acid, possesses the

chemical formula C₆H₁₀O₅ and a molar mass of 162.14 g/mol .[1] While specific experimental

data on its physical properties such as melting point, boiling point, and solubility are not readily

available, its structure suggests it is likely a solid at room temperature and would exhibit some

solubility in water and polar organic solvents.

For comparative purposes, a structurally similar compound, 2-(4-Hydroxyphenoxy)propionic

acid (CAS 67648-61-7), is a solid with a melting point of 143-146 °C.

Table 1: Physicochemical Properties of 2-(2-Hydroxy-1-oxopropoxy)propionic acid and a

Related Compound
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Property
2-(2-Hydroxy-1-
oxopropoxy)propionic acid

2-(4-
Hydroxyphenoxy)propioni
c acid

CAS Number 617-57-2[1] 67648-61-7

Molecular Formula C₆H₁₀O₅[1] C₉H₁₀O₄

Molar Mass 162.14 g/mol [1] 182.17 g/mol

Melting Point Data not available 143-146 °C

Boiling Point Data not available Data not available

Solubility Data not available Data not available

Safety and Handling
Specific GHS hazard classifications and pictograms for 2-(2-Hydroxy-1-
oxopropoxy)propionic acid are not available. However, based on the safety data for related

compounds like propionic acid and 2-hydroxypropanoic acid (lactic acid), it is prudent to handle

this compound with care in a laboratory setting. Propionic acid is classified as a flammable

liquid and can cause severe skin burns and eye damage, as well as respiratory irritation. Lactic

acid is also known to cause skin and eye irritation. Therefore, appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling 2-(2-Hydroxy-1-oxopropoxy)propionic acid. Work should be conducted in a well-

ventilated area or under a chemical fume hood.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and characterization of 2-(2-
Hydroxy-1-oxopropoxy)propionic acid are not described in the available literature. General

synthetic strategies for similar ester compounds may involve the reaction of 2-hydroxypropionic

acid with a suitable propionylating agent.

Hypothetical Synthesis Workflow
A potential, though unverified, synthetic route could involve the esterification of lactic acid.
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Caption: Hypothetical synthesis workflow for 2-(2-Hydroxy-1-oxopropoxy)propionic acid.

Spectroscopic Characterization
Specific NMR, IR, and mass spectrometry data for 2-(2-Hydroxy-1-oxopropoxy)propionic
acid are not available. For reference, the infrared spectrum of a hydroxy-acid like 2-

hydroxypropanoic acid shows a very broad trough for the O-H bond in the acid group (2500-

3300 cm⁻¹) and another for the alcohol O-H group (3230-3550 cm⁻¹), along with a strong C=O

absorption around 1730 cm⁻¹.[2] An ester group, which is present in the target molecule, would

typically show a C=O stretch around 1740 cm⁻¹ and a C-O stretch between 1000 and 1300

cm⁻¹.[2]

Biological Activity and Signaling Pathways
There is no specific information in the scientific literature regarding the biological activity or any

associated signaling pathways of 2-(2-Hydroxy-1-oxopropoxy)propionic acid. The biological

roles of its parent molecule, propionic acid, are well-documented. Propionic acid and its

derivatives are considered "Generally Recognized As Safe" (GRAS) and are used as

antimicrobial and anti-inflammatory agents.[3] Some studies have explored the antibacterial

activity of related hydroxypropionic acid compounds. For instance, 3-hydroxypropionic acid has

been shown to contribute to the antibacterial activity of certain microbes.[4]

Given the lack of direct data, the biological effects of 2-(2-Hydroxy-1-oxopropoxy)propionic
acid would need to be determined through dedicated in vitro and in vivo studies.

Logical Relationship for Investigating Biological Activity
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Caption: Logical workflow for the investigation of the biological activity of the title compound.

In conclusion, while 2-(2-Hydroxy-1-oxopropoxy)propionic acid is a known chemical entity

with an assigned CAS number, detailed scientific data regarding its properties, synthesis, and

biological activity is scarce. This guide highlights the existing information and provides a

framework for future research into this compound. Researchers are encouraged to perform

detailed characterization and biological screening to elucidate the potential applications of this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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